Cas no 2137644-27-8 (1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride)

• Product Name: 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride
• CAS No: 2137644-27-8
• MF: C₈H₅FN₄O₄S
• MW: 272.213103055954
• CID: 6562836
• PubChem ID: 165452776
• Update Time: 2025-06-15

1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride
• EN300-729175
• 2137644-27-8

• Inchi： 1S/C8H5FN4O4S/c9-18(16,17)8-5-12(11-10-8)6-1-3-7(4-2-6)13(14)15/h1-5H
• InChI Key： SJBDHUZOYFVZPQ-UHFFFAOYSA-N
• SMILES： S(C1=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 272.00155399g/mol
• Monoisotopic Mass: 272.00155399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų

Additional information on 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride

Recent Advances in the Application of 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-Sulfonyl Fluoride (CAS: 2137644-27-8) in Chemical Biology and Drug Discovery

The compound 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride (CAS: 2137644-27-8) has emerged as a versatile chemical probe and reagent in chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention due to their high reactivity, selectivity, and stability under physiological conditions. Recent studies have demonstrated its utility in covalent protein modification, activity-based protein profiling (ABPP), and the development of targeted covalent inhibitors.

Structural analysis reveals that the 4-nitrophenyl group at the N1 position of the triazole ring enhances the electrophilicity of the sulfonyl fluoride moiety, making it particularly reactive towards nucleophilic amino acid residues such as tyrosine, lysine, and histidine. The triazole ring serves as a rigid spacer that can be further functionalized, offering opportunities for structure-activity relationship (SAR) studies. This unique combination of features has made 2137644-27-8 a valuable tool for studying protein-ligand interactions and developing novel therapeutic agents.

In recent applications, researchers have employed 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride as a warhead in the design of covalent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into EGFR inhibitors, showing improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors. The sulfonyl fluoride warhead exhibited slower reaction kinetics, allowing for more controlled target engagement and potentially reducing off-target effects.

Another significant development involves the use of this compound in chemoproteomic studies. Its ability to selectively modify tyrosine residues in complex proteomes has enabled researchers to map previously undruggable sites on proteins. A Nature Chemical Biology publication from early 2024 reported the successful application of 2137644-27-8 in identifying allosteric sites on metabolic enzymes, opening new avenues for the development of allosteric modulators.

The stability of 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride in aqueous solutions has also been investigated. Unlike some other sulfonyl fluorides, this compound maintains its reactivity in physiological buffers for extended periods, making it particularly suitable for biological applications. Recent stability studies have shown a half-life of approximately 48 hours in PBS at pH 7.4, which is significantly longer than many other electrophilic probes used in chemical biology.

Looking forward, the unique properties of 2137644-27-8 suggest potential applications in targeted protein degradation, where its selective reactivity could be harnessed to develop new PROTACs or molecular glues. Several pharmaceutical companies have included derivatives of this compound in their covalent drug discovery pipelines, particularly for challenging targets where reversible inhibitors have shown limited success.